Cas no 951568-41-5 (2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide is a specialized organic compound featuring a benzothiadiazine core modified with a benzyl group and a sulfanylacetamide moiety. Its structure incorporates a 1,1-dioxo-1λ⁶,2,4-benzothiadiazine scaffold, which is known for its potential in medicinal and agrochemical applications due to its unique electronic and steric properties. The presence of the 4-methoxyphenylacetamide group enhances its solubility and bioavailability, making it a candidate for further pharmacological studies. This compound may exhibit bioactivity as a protease or kinase inhibitor, though specific applications require empirical validation. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies in drug discovery.
2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide structure
951568-41-5 structure
Product Name:2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
CAS No:951568-41-5
MF:C23H21N3O4S2
MW:467.560542821884
CID:5363373
Update Time:2025-05-19

2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide
    • 2-[(4-Benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
    • 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
    • 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
    • Inchi: 1S/C23H21N3O4S2/c1-30-19-13-11-18(12-14-19)24-22(27)16-31-23-25-32(28,29)21-10-6-5-9-20(21)26(23)15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,24,27)
    • InChI Key: KSLOUIZCQIFVOV-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 769
  • XLogP3: 3.9
  • Topological Polar Surface Area: 122

2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3222-1716-2μmol
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
2μl
$57.0 2023-04-24
Life Chemicals
F3222-1716-5μmol
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
5μl
$63.0 2023-04-24
Life Chemicals
F3222-1716-10μmol
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
10μl
$69.0 2023-04-24
Life Chemicals
F3222-1716-20μmol
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
20μl
$79.0 2023-04-24
Life Chemicals
F3222-1716-1mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
1mg
$54.0 2023-04-24
Life Chemicals
F3222-1716-2mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
2mg
$59.0 2023-04-24
Life Chemicals
F3222-1716-3mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
3mg
$63.0 2023-04-24
Life Chemicals
F3222-1716-4mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
4mg
$66.0 2023-04-24
Life Chemicals
F3222-1716-5mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
5mg
$69.0 2023-04-24
Life Chemicals
F3222-1716-10mg
2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
951568-41-5 90%+
10mg
$79.0 2023-04-24

Additional information on 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Introduction to 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 951568-41-5)

2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide, with the CAS number 951568-41-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including antihypertensive, anti-inflammatory, and antitumor properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The core structure of 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide includes a benzothiadiazine ring system with a benzyl substituent and a sulfanyl group attached to the acetamide moiety. The presence of the methoxyphenyl group further enhances its pharmacological profile by modulating its lipophilicity and receptor binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the therapeutic potential of 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, the compound has shown promising results in preclinical models of hypertension and inflammation.

The synthesis of 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has been optimized using modern synthetic methodologies. One common approach involves the reaction of 3-chloroacetylbenzothiadiazine with 4-methoxyaniline in the presence of a base, followed by substitution with benzyl bromide. This multi-step synthesis process ensures high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of pharmacokinetics, 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good oral bioavailability and tissue penetration. However, further studies are needed to fully characterize its metabolic profile and potential drug interactions.

The safety profile of 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide is an important consideration for its clinical development. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is focused on identifying any long-term safety concerns and optimizing its formulation for clinical use.

In conclusion, 2-(4-Benzyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 951568-41-5) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms and applications, it holds significant potential to contribute to the advancement of medical science.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.